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For Researchers, Scientists, and Drug Development Professionals

Introduction
Paniculidine B is an indole alkaloid that has been isolated from a natural source. This

technical guide provides a comprehensive overview of its origin, detailed methodologies for its

extraction and purification, and a summary of its known physicochemical properties. The

information presented herein is intended to serve as a valuable resource for researchers

engaged in natural product chemistry, drug discovery, and development.

Natural Source
Paniculidine B is a secondary metabolite found in the roots of the plant species Murraya

paniculata. This plant, commonly known as orange jasmine, is a tropical, evergreen shrub

belonging to the Rutaceae family. It is widely distributed in South Asia, Southeast Asia, and

Australia and has been traditionally used in folk medicine. The roots of Murraya paniculata are

a rich source of various indole alkaloids, including Paniculidine B and its analogues,

Paniculidine A, C, D, E, and F.

Physicochemical Properties
A summary of the key physicochemical properties of Paniculidine B is presented in the table

below.
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Property Value Reference

Molecular Formula C₁₄H₁₉NO₂ --INVALID-LINK--

Molecular Weight 233.31 g/mol --INVALID-LINK--

IUPAC Name
(2R)-4-(1-methoxyindol-3-yl)-2-

methylbutan-1-ol
--INVALID-LINK--

CAS Number 97399-94-5 --INVALID-LINK--

Isolation and Purification
The isolation of Paniculidine B from the roots of Murraya paniculata was first reported by

Kinoshita, Tatara, and Sankawa in 1985 in the Chemical and Pharmaceutical Bulletin. While the

full text of this original publication is not widely available, subsequent studies on the isolation of

other indole alkaloids from the same plant provide a general experimental framework. The

following protocol is a composite methodology based on these related studies.

Experimental Protocol: General Procedure for the
Isolation of Indole Alkaloids from Murraya paniculata
Roots
1. Plant Material Collection and Preparation:

Fresh roots of Murraya paniculata are collected and authenticated.

The roots are washed, air-dried, and then pulverized into a coarse powder.

2. Extraction:

The powdered root material is subjected to exhaustive extraction with an organic solvent.

Chloroform is commonly used for the extraction of indole alkaloids from this plant material.[1]

The extraction is typically performed at room temperature over several days with periodic

agitation to ensure thorough percolation.
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The resulting crude chloroform extract is then concentrated under reduced pressure using a

rotary evaporator to yield a viscous residue.

3. Fractionation and Chromatography:

The crude extract is subjected to a series of chromatographic techniques to separate the

complex mixture of compounds.

Column Chromatography: The crude extract is often first fractionated using silica gel column

chromatography. A gradient elution system of increasing polarity, such as n-hexane-ethyl

acetate or chloroform-methanol, is employed to separate the compounds based on their

polarity.

Preparative Thin-Layer Chromatography (TLC): Fractions containing the target indole

alkaloids are further purified using preparative TLC on silica gel plates with an appropriate

solvent system.

High-Performance Liquid Chromatography (HPLC): Final purification to obtain highly pure

Paniculidine B is typically achieved using reversed-phase HPLC with a mobile phase

consisting of a mixture of acetonitrile and water or methanol and water, often with a small

percentage of an acid modifier like formic acid.

4. Structure Elucidation:

The structure of the isolated Paniculidine B is confirmed using a combination of

spectroscopic techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To observe the electronic transitions within the

molecule.
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Quantitative Data
Specific quantitative data, such as the percentage yield of Paniculidine B from the dried root

material, is not available in the readily accessible literature. This information would have been

present in the original 1985 publication.

Biological Activity
To date, there is no specific information available in the scientific literature regarding the

biological activity or potential signaling pathways associated with Paniculidine B. While other

compounds isolated from Murraya paniculata have been reported to exhibit various biological

effects, including anti-inflammatory and cytotoxic activities, Paniculidine B itself has not been

the subject of such studies. Further research is required to investigate the pharmacological

potential of this indole alkaloid.

Visualizations
Experimental Workflow for the Isolation of Paniculidine
B
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Caption: Generalized workflow for the isolation of Paniculidine B.
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Conclusion
Paniculidine B is a naturally occurring indole alkaloid isolated from the roots of Murraya

paniculata. While a general protocol for its isolation can be inferred from related studies,

specific details from the original publication are not widely accessible. Furthermore, its

biological activities remain unexplored, presenting an opportunity for future research in the field

of natural product-based drug discovery. This guide provides a foundational understanding for

scientists interested in pursuing further investigation of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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